N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide

• IUPAC Name: N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C16H20N4O2/c1-22-15-5-3-2-4-14(15)20-10-7-12(8-11-20)18-16(21)13-6-9-17-19-13/h2-6,9,12H,7-8,10-11H2,1H3,(H,17,19)(H,18,21)
• InChI Key: SBQGQKFEGMLVIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCC(CC2)NC(=O)C3=CC=NN3
• Molecular Formula: C16H20N4O2
• Molecular Weight: 300.36 g/mol

Description

N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide, also known as MP-10, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. MP-10 is a synthetic compound that was first developed in the early 2000s and has since been the subject of many studies exploring its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide is not yet fully understood, but it is believed to work by modulating the activity of certain receptors in the brain. Specifically, this compound has been shown to bind to the sigma-1 receptor, which is involved in regulating various cellular processes in the brain. By modulating the activity of this receptor, this compound may be able to exert its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to have anti-inflammatory properties, which may make it useful in the treatment of inflammatory diseases such as arthritis. This compound has also been shown to have analgesic effects, which may make it useful in the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide in lab experiments is its high purity and well-characterized structure. This makes it easier to control for variables and ensure reproducibility of results. However, one limitation of using this compound is its relatively high cost, which may limit its accessibility to some researchers.

Future Directions

There are many potential future directions for research on N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide. One area of interest is its potential as a treatment for neurodegenerative diseases, particularly Alzheimer's and Parkinson's. Further research is needed to fully understand the mechanism of action of this compound and to determine its safety and efficacy in humans. Additionally, this compound may have potential applications in other areas of medicine, such as the treatment of inflammatory diseases and chronic pain. Further research is needed to explore these potential applications.

Synthesis Methods

The synthesis of N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide involves several steps, including the reaction of 1-(2-methoxyphenyl)piperidin-4-amine with 1H-pyrazole-5-carboxylic acid. The resulting product is then purified through a series of chromatography techniques to obtain the final compound. The synthesis of this compound has been optimized over the years, resulting in higher yields and improved purity.

Scientific Research Applications

N-[1-(2-methoxyphenyl)piperidin-4-yl]-1H-pyrazole-5-carboxamide has been widely used in scientific research to study its potential therapeutic applications. One of the most promising areas of research is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has been shown to have neuroprotective effects, which may help prevent or slow the progression of these diseases.